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Compound of Interest

Compound Name: Dodecy! Phthalate-d4
Cat. No.: B1160526
Get Quote

Precision Analytics for Long-Chain Phthalate Metabolites

Executive Summary

In the high-stakes arena of pharmacokinetic profiling and environmental biomonitoring, Dodecyl
hydrogen phthalate-d4 (MDP-d4) serves as the critical internal standard for quantifying
exposure to Di-dodecyl phthalate (DDP). As a long-chain phthalate metabolite, the unlabeled
analog (MDP) exhibits significant lipophilicity and surface adsorption ("stickiness"), making
accurate quantitation without a stable isotope-labeled internal standard (SIL-IS) nearly
impossible due to matrix effects and ionization suppression.

This guide provides a definitive reference for the nomenclature, physicochemical properties,
and validated LC-MS/MS workflows for MDP-d4, designed for researchers requiring absolute
rigor in trace analysis.

Part 1: Nomenclature & Synonyms

Core Directive: Precision in chemical identification is non-negotiable to avoid sourcing errors,
particularly distinguishing between ring-labeled and chain-labeled isotopes.
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The target compound is a Ring-Labeled deuterium isotope. The deuterium atoms are located

on the benzene ring (positions 3, 4, 5, 6), ensuring the label is retained even if the alkyl chain

undergoes metabolic degradation (though rare for the monoester).

Validated Synonym Table

Category

Primary Name /| Synonym

Notes

IUPAC Name

1,2-Benzenedicarboxylic acid,

1-dodecyl ester-d4

The most chemically accurate

descriptor.

Common Name

Dodecyl hydrogen phthalate-
d4

"Hydrogen" denotes the free

carboxylic acid group.[1]

Alternate Common

Mono-n-dodecyl phthalate-d4

Often abbreviated as MDP-d4
or mDP-d4.

Industrial Synonym

Monolauryl phthalate-d4

"Lauryl" is the industrial
nomenclature for the C12 alkyl

chain.

CAS Number (Labeled)

2732763-22-1

Specific to the ring-d4 variant.

[1]2]

CAS Number (Unlabeled)

21577-80-0

Provided for reference to
parent compound.[1][2][3]

Chemical Formula

C20H26D404

Mass shift of +4.025 Da

relative to native.

Structural Identification
e SMILES (Isomeric):[2H]C1=C(C(=C(C(=C1[2H])C(=0)0)C(=0)OCCCCCCCCCCCC)[2H])

[2H]

o Key Feature: The ortho relationship of the free acid and the ester linkage on a

tetradeuterated benzene ring.

Part 2: Chemical Properties & Stability (E-E-A-T)
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Expert Insight: Long-chain monoesters like MDP-d4 function as surfactants. They form micelles
in aqueous solutions and adsorb aggressively to polypropylene (PP) pipette tips and LC tubing.

Physicochemical Profile[4][5]

e Molecular Weight: 338.48 g/mol (Calculated).
e LogP (Octanol/Water): ~5.5 (High Lipophilicity).
e Solubility:
o Water: Very low (< 1 mg/L).
o Organic Solvents: Soluble in Acetonitrile (ACN), Methanol (MeOH), Ethyl Acetate.

o Recommendation: Prepare stock solutions in Methyl tert-butyl ether (MTBE) or Methanol
to prevent precipitation.

Stability & Handling

o Hydrolysis Risk: The ester bond is susceptible to acid/base hydrolysis. Store at -20°C in
neutral solvents.

e Glass vs. Plastic:ALWAYS use silanized glass vials. Standard plasticware will leach non-
labeled phthalates (background noise) and adsorb the labeled standard (signal loss),
destroying the isotope ratio.

Part 3: Bioanalytical Application (The "Why")

In LC-MS/MS, the primary challenge with phthalates is lon Suppression caused by
phospholipids in biological matrices (urine/serum).

e Co-Elution: MDP-d4 elutes at the exact same retention time as native MDP.

» Matrix Correction: Any suppression affecting the native analyte affects the d4-1S equally. The
ratio (Area_Native / Area_|S) remains constant, correcting the data.

o Fragment Stability: The d4 label on the ring is crucial. During Collision Induced Dissociation
(CID), the phthalate monoester typically loses the alkyl chain.
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o Native Transition: m/z 333 - 149 (Phthalic Anhydride).
o d4-IS Transition: m/z 337 — 153 (Phthalic Anhydride-d4).

o Note: If the chain were labeled, the fragment would be m/z 149, making it indistinguishable
from background noise.

Part 4: Experimental Workflow (Self-Validating
Protocol)

Obijective: Quantification of MDP in human urine using MDP-d4 as the Internal Standard.

Sample Preparation (Enzymatic Deconjugation & SPE)

Phthalates are excreted as glucuronide conjugates. You must deconjugate them to measure
"total" phthalate.

Step-by-Step Protocol:

Aliquot: Transfer 1.0 mL Urine into a glass tube.

Spike IS: Add 20 pL of MDP-d4 working solution (100 ng/mL in MeOH).

o Validation Check: Allow to equilibrate for 30 mins to ensure IS binds to matrix proteins
similarly to the analyte.

o Buffer: Add 0.5 mL Ammonium Acetate (pH 6.5).
» Digestion: Add 10 pL

-Glucuronidase (E. coli K12). Incubate at 37°C for 90 mins.

¢ Solid Phase Extraction (SPE):
o Cartridge: Polymeric Hydrophilic-Lipophilic Balance (e.g., Oasis HLB or Strata-X), 60mg.
o Condition: 2 mL MeOH followed by 2 mL Water.

o Load: Load the digested sample.
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o Wash: 2 mL 5% Methanol in Water (Removes salts/polar interferences).

o Elute: 2 mL Acetonitrile (ACN).

o Concentrate: Evaporate to dryness under Nitrogen (35°C). Reconstitute in 200 pL 50:50

Water:ACN.

LC-MS/MS Parameters

Instrument: Triple Quadrupole Mass Spectrometer (e.g., Sciex 6500+ or Waters Xevo TQ-XS).

Mode: Negative Electrospray lonization (ESI-).[4]

Parameter

Setting

Rationale

Column

C18 (2.1 x 50mm, 1.7 pm)

Short column for fast elution;
C18 retains lipophilic MDP.

Mobile Phase A

0.1% Acetic Acid in Water

Weak acid aids negative

ionization stability.

Mobile Phase B

0.1% Acetic Acid in Acetonitrile

Strong organic solvent

required to elute C12 chain.

Flow Rate

0.4 mL/min

Optimal for ESI desolvation.

Gradient

10% B to 95% B in 8 mins

Slow ramp needed to separate
MDP from other phthalates.

MRM Transitions:

e Analyte (MDP): 333.2

149.0 (Quant), 333.2

289.2 (Qual).

¢ Internal Standard (MDP-d4): 337.2

153.0.
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Part 5: Visualization of Pathways
Metabolic Pathway & Analytical Logic

This diagram illustrates the biological origin of MDP and the analytical strategy using the d4

isotope.
Phase Il Conjugation
UGT E )
( nzyme) MDP-Glucuronide
. Lab Step:

Di-dodecyl Phthalate Hydrolysis (Esterase) | Mono-dodecyl Phthalate Beta Gl ] (Excreted Form)
(Parent Compound) (Target Analyte) -7

Analyte Signal

LC-MS/MS Detection
(m/z 333 vs 337)

Reference Signal
MDP-d4 (Corrects Matrix Effects)

(Internal Standard)

Click to download full resolution via product page

Caption: Metabolic hydrolysis of DDP to MDP, followed by laboratory deconjugation and spiking
with MDP-d4 for normalized MS detection.

LC-MS/MS Workflow Logic

The specific steps required to isolate this lipophilic metabolite.
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Caption: Validated workflow for extracting lipophilic phthalates from urine using Solid Phase
Extraction (SPE).[4][5]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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